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Compound of Interest

Compound Name:
Sodium phenoxyacetate

monohydrate

Cat. No.: B1324497 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a comprehensive guide for the determination of assay and

related substances of Sodium Phenoxyacetate Monohydrate using High-Performance Liquid

Chromatography (HPLC).

Introduction
Sodium Phenoxyacetate Monohydrate is the sodium salt of phenoxyacetic acid. It is crucial

to have a reliable and accurate analytical method to determine its purity and quantify any

impurities. This application note details a robust reversed-phase HPLC (RP-HPLC) method for

the assay and analysis of related substances in Sodium Phenoxyacetate Monohydrate. The

method is designed to be specific, accurate, and precise, making it suitable for quality control

and stability testing in a pharmaceutical setting.

Experimental Protocols
Materials and Reagents

Sodium Phenoxyacetate Monohydrate reference standard and sample

Acetonitrile (HPLC grade)

Potassium dihydrogen phosphate (AR grade)
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Orthophosphoric acid (AR grade)

Water (HPLC grade)

Phenol (reference standard for impurity)

Chloroacetic acid (reference standard for impurity)

Equipment
HPLC system with a UV detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Analytical balance

Volumetric flasks and pipettes

pH meter

Syringe filters (0.45 µm)

Chromatographic Conditions
A summary of the HPLC conditions is provided in the table below.
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Parameter Condition

Column C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase

Acetonitrile : 0.05M Potassium dihydrogen

phosphate buffer (pH adjusted to 3.0 with

phosphoric acid) (40:60 v/v)

Flow Rate 1.0 mL/min

Detection UV at 270 nm

Injection Volume 20 µL

Column Temperature 30°C

Run Time 20 minutes

Preparation of Solutions
Buffer Preparation (0.05M Potassium Dihydrogen Phosphate, pH 3.0): Dissolve 6.8 g of

potassium dihydrogen phosphate in 1000 mL of HPLC grade water. Adjust the pH to 3.0 with

orthophosphoric acid. Filter the buffer through a 0.45 µm membrane filter and degas.

Standard Solution Preparation (for Assay): Accurately weigh about 50 mg of Sodium
Phenoxyacetate Monohydrate reference standard and transfer to a 50 mL volumetric flask.

Dissolve in and dilute to volume with the mobile phase to obtain a concentration of 1000

µg/mL.

Sample Solution Preparation (for Assay): Accurately weigh about 50 mg of Sodium
Phenoxyacetate Monohydrate sample and transfer to a 50 mL volumetric flask. Dissolve in

and dilute to volume with the mobile phase to obtain a concentration of 1000 µg/mL.

Impurity Stock Solution: Accurately weigh about 10 mg each of phenol and chloroacetic acid

reference standards and transfer to a 100 mL volumetric flask. Dissolve in and dilute to

volume with the mobile phase.

Spiked Sample Solution (for Method Validation): Prepare the sample solution as for the

assay and spike with a known concentration of the impurity stock solution.
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Data Presentation
System Suitability
The system suitability was assessed by injecting the standard solution five times. The

acceptance criteria are summarized below.

Parameter Acceptance Criteria Observed Value

Tailing Factor ≤ 2.0 1.2

Theoretical Plates ≥ 2000 4500

% RSD of Peak Areas ≤ 2.0% 0.8%

Method Validation Summary
The method was validated for linearity, precision, and accuracy.

Validation Parameter Results

Linearity

Linear over a concentration range of 50-150

µg/mL with a correlation coefficient (r²) of >

0.999.

Precision (%RSD) - Intraday: < 1.0% - Interday: < 1.5%

Accuracy (% Recovery) 98.0% - 102.0%

Limit of Detection (LOD) 0.05 µg/mL

Limit of Quantitation (LOQ) 0.15 µg/mL

Visualization of Experimental Workflow
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Solution Preparation

HPLC Analysis
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Prepare Mobile Phase Buffer (pH 3.0)
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Caption: Experimental workflow for the HPLC analysis of Sodium Phenoxyacetate
Monohydrate.
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To cite this document: BenchChem. [Application Note: HPLC Analysis of Sodium
Phenoxyacetate Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324497#hplc-analysis-of-sodium-phenoxyacetate-
monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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